Cas no 58186-26-8 (Dihydroidebenone)

• Product Name: Dihydroidebenone
• CAS No: 58186-26-8
• Molecular Formula: C₁₉H₃₂O₅
• Molecular Weight: 340.45438
• CID: 342865
• PubChem ID: 10268851

Dihydroidebenone Properties

Names and Identifiers

• 1,4-Benzenediol, 2-(10-hydroxydecyl)-5,6-dimethoxy-3-methyl-
• 2-(10-hydroxydecyl)-5,6-dimethoxy-3-methylbenzene-1,4-diol
• Dihydroidebenone
• DTXSID20437677
• Idebenol
• 2,3-dimethoxy-5-methyl-6-(10'-hydroxydecyl)-hydroquinone
• SCHEMBL7325280
• CHEBI:190038
• NKZQVSIABNMNFL-UHFFFAOYSA-N
• 58186-26-8

• InChIKey： NKZQVSIABNMNFL-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H32O5/c1-14-15(12-10-8-6-4-5-7-9-11-13-20)17(22)19(24-3)18(23-2)16(14)21/h20-22H,4-13H2,1-3H3
• SMILES： OCCCCCCCCCCC1=C(C)C(O)=C(OC)C(OC)=C1O

Computed Properties

• Exact Mass: 340.22506
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 12
• Monoisotopic Mass: 340.22497412g/mol
• Heavy Atom Count: 24
• Complexity: 312
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 79.15
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• Density: 1.087±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylated hydroquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylated hydroquinones